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Compound of Interest

Compound Name: O-Decylhydroxylamine

Cat. No.: B3381999

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a comprehensive Safety Data Sheet (SDS). O-Decylhydroxylamine is a
chemical substance that requires careful handling by trained professionals. Users should
always consult the official SDS provided by their supplier and conduct a thorough risk
assessment before use. The information contained herein is based on publicly available data
and may not be exhaustive.

Introduction

O-Decylhydroxylamine (CAS No. 29812-79-1) is an organic compound with the molecular
formula C10H23NO.[1][2][3] It belongs to the class of O-alkylhydroxylamines, which are utilized
as nucleophiles and reagents in various organic synthesis applications.[4] The presence of a
long decyl chain gives it amphiphilic properties, influencing its solubility and reactivity,
particularly in hydrophobic environments.[4] This guide provides a summary of the available
safety and handling information for O-Decylhydroxylamine to promote its safe use in a
laboratory setting.

Physical and Chemical Properties

A summary of the known physical and chemical properties of O-Decylhydroxylamine is
presented in Table 1. This data is essential for the safe design of experiments and for
appropriate storage.
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Property Value Source(s)
Molecular Formula C10H23NO [1112][3]
Molecular Weight 173.30 g/mol [1][3]

CAS Number 29812-79-1 [1][21[3]
Boiling Point 120 °C at 15 Torr [5]

Density 0.850 £ 0.06 g/cm3 (Predicted) [5]

pKa 4.96 £ 0.70 (Predicted) [5]

2-8°C, sealed in a dry
Storage Temperature ) [1]
environment

Hazard Identification and Classification

While a complete, official Safety Data Sheet (SDS) with harmonized GHS classification for O-
Decylhydroxylamine is not readily available in the public domain, some suppliers indicate its
potential hazards. It is crucial to treat this substance with caution. One supplier has indicated
the GHSO7 pictogram, with the signal word "Warning".[6]

Based on information for similar compounds and general chemical principles, the potential
hazards may include:

o Skin Irritation: May cause skin irritation upon contact.
» Eye Irritation: May cause serious eye irritation.
» Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.

o Flammability: While not definitively classified, the flash point of related compounds suggests
it may be combustible.

Note: The lack of comprehensive toxicity data, such as LD50 and LC50 values, necessitates a
conservative approach to handling, assuming the substance is potentially hazardous upon
ingestion, inhalation, and dermal contact.
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Experimental Protocols: Safe Handling Procedures

The following are recommended best-practice procedures for handling O-Decylhydroxylamine
in a research setting. These are general guidelines and should be adapted to specific
experimental conditions and institutional safety protocols.

Personal Protective Equipment (PPE)

A diagram illustrating the recommended Personal Protective Equipment (PPE) is provided
below.

Caption: Recommended Personal Protective Equipment for handling O-Decylhydroxylamine.

Engineering Controls

e Fume Hood: All handling of O-Decylhydroxylamine, including weighing, transferring, and
use in reactions, should be conducted in a certified chemical fume hood to minimize
inhalation exposure.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.

General Handling Workflow

The following diagram outlines a general workflow for the safe handling of O-
Decylhydroxylamine.

Caption: A generalized workflow for the safe handling of O-Decylhydroxylamine.
Storage and Disposal

Storage

o Store O-Decylhydroxylamine in a tightly sealed container in a cool, dry, and well-ventilated
area.[1]

 Recommended storage temperature is between 2-8°C.[1]
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» Store away from incompatible materials such as strong oxidizing agents and strong acids.
The hydroxylamine moiety is nucleophilic and can react with electrophiles.[4]

Disposal

o Dispose of waste O-Decylhydroxylamine and contaminated materials in accordance with
all applicable federal, state, and local regulations.

e Do not dispose of down the drain or in general waste.

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Emergency Procedures

A logical relationship diagram for responding to an accidental exposure is provided below.

Caption: Logical flow for emergency response to accidental exposure.

Incompatible Materials

Based on the chemical properties of O-alkylhydroxylamines, the following materials are
potentially incompatible with O-Decylhydroxylamine:

e Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.
e Strong Acids: Can cause exothermic reactions.

o Aldehydes and Ketones: O-Decylhydroxylamine can react with aldehydes and ketones to
form oximes.[4]

Conclusion

O-Decylhydroxylamine is a valuable reagent in chemical synthesis. However, due to the
limited availability of comprehensive safety data, it must be handled with a high degree of
caution. Researchers, scientists, and drug development professionals should adhere to the
best practices outlined in this guide, consult the SDS provided by their supplier, and perform a
thorough risk assessment before commencing any work with this compound. The use of

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3381999
https://www.benchchem.com/product/b3381999?utm_src=pdf-body
https://www.benchchem.com/product/b3381999?utm_src=pdf-body
https://www.benchchem.com/product/b3381999?utm_src=pdf-body
https://www.benchchem.com/product/b3381999
https://www.benchchem.com/product/b3381999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

appropriate personal protective equipment, engineering controls, and adherence to safe work
practices are paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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